Cas no 61405-11-6 (Cyclohexanecarboxylic acid, 1-methyl-4-(2,4,6-trimethylphenyl)-)

Cyclohexanecarboxylic acid, 1-methyl-4-(2,4,6-trimethylphenyl)- structure
61405-11-6 structure
Product Name:Cyclohexanecarboxylic acid, 1-methyl-4-(2,4,6-trimethylphenyl)-
CAS No:61405-11-6
MF:C17H24O2
MW:260.371265411377
CID:480641
PubChem ID:12287100
Update Time:2025-04-19

Cyclohexanecarboxylic acid, 1-methyl-4-(2,4,6-trimethylphenyl)- Chemical and Physical Properties

Names and Identifiers

    • Cyclohexanecarboxylic acid, 1-methyl-4-(2,4,6-trimethylphenyl)-
    • 1-methyl-4-(2,4,6-trimethylphenyl)cyclohexane-1-carboxylic acid
    • DTXSID40484567
    • 61405-11-6
    • Inchi: 1S/C17H24O2/c1-11-9-12(2)15(13(3)10-11)14-5-7-17(4,8-6-14)16(18)19/h9-10,14H,5-8H2,1-4H3,(H,18,19)
    • InChI Key: USMHDDCBQBTZFX-UHFFFAOYSA-N
    • SMILES: OC(C1(C)CCC(C2C(C)=CC(C)=CC=2C)CC1)=O

Computed Properties

  • Exact Mass: 260.17772
  • Monoisotopic Mass: 260.177630004g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 316
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.5
  • Topological Polar Surface Area: 37.3Ų

Experimental Properties

  • PSA: 37.3

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